Cas no 2228250-36-8 (1-2-(difluoromethoxy)-3-methylphenylcyclohexane-1-carboxylic acid)

• Product Name: 1-2-(difluoromethoxy)-3-methylphenylcyclohexane-1-carboxylic acid
• CAS No: 2228250-36-8
• MF: C₁₅H₁₈F₂O₃
• MW: 284.298431873322
• CID: 5922957
• PubChem ID: 165839062
• Update Time: 2025-08-05

1-2-(difluoromethoxy)-3-methylphenylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)-3-methylphenylcyclohexane-1-carboxylic acid
• 1-[2-(difluoromethoxy)-3-methylphenyl]cyclohexane-1-carboxylic acid
• EN300-1972201
• 2228250-36-8

• Inchi： 1S/C15H18F2O3/c1-10-6-5-7-11(12(10)20-14(16)17)15(13(18)19)8-3-2-4-9-15/h5-7,14H,2-4,8-9H2,1H3,(H,18,19)
• InChI Key： LUHAEDPNPSUKTQ-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C1(C(=O)O)CCCCC1)F

Computed Properties

• Exact Mass: 284.12240076g/mol
• Monoisotopic Mass: 284.12240076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-2-(difluoromethoxy)-3-methylphenylcyclohexane-1-carboxylic acid

1-2-(Difluoromethoxy)-3-Methylphenylcyclohexane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2228250-36-8, known as 1-2-(difluoromethoxy)-3-methylphenylcyclohexane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

1-2-(Difluoromethoxy)-3-methylphenylcyclohexane-1-carboxylic acid is characterized by its complex structure, which includes a cyclohexane ring substituted with a carboxylic acid group and a difluoromethoxy-substituted phenyl group. The presence of the difluoromethoxy group introduces unique electronic and steric properties, which are crucial for its biological activity. Recent research has demonstrated that this group enhances the compound's ability to interact with specific protein targets, making it a valuable candidate for drug design.

The synthesis of 1-2-(difluoromethoxy)-3-methylphenylcyclohexane-1-carboxylic acid involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the phenyl ring with the difluoromethoxy substituent and the subsequent coupling with the cyclohexane carboxylic acid moiety. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on a larger scale for further testing and application.

One of the most exciting developments involving this compound is its application in drug discovery. Recent studies have shown that 1-2-(difluoromethoxy)-3-methylphenylcyclohexane-1-carboxylic acid exhibits potent activity against several disease-related targets, including enzymes involved in inflammation and neurodegenerative diseases. Its ability to cross the blood-brain barrier makes it particularly promising for central nervous system disorders.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its unique structure allows for the formation of self-assembled monolayers, which could be utilized in the development of advanced sensors and electronic devices. Researchers have recently reported on the use of this compound in creating highly sensitive biosensors capable of detecting trace amounts of analytes in complex matrices.

The environmental impact and safety profile of 1-2-(difluoromethoxy)-3-methylphenylcyclohexane-1-carboxylic acid have also been investigated. Studies indicate that it is biodegradable under specific conditions, reducing concerns about long-term environmental persistence. However, further research is needed to fully understand its ecological footprint and ensure safe handling during production and use.

In conclusion, 1-2-(difluoromethoxy)-3-methylphenylcyclohexane-1-carboxylic acid (CAS No. 2228250-36-8) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application techniques, positions it as a key player in future scientific advancements. As research continues to uncover its full potential, this compound is expected to make significant contributions to both medical and technological fields.